Cas no 1282218-14-7 (5-(3-methyl-5-isoxazolyl)-2-thiophenesulfonyl chloride)

• Product Name: 5-(3-methyl-5-isoxazolyl)-2-thiophenesulfonyl chloride
• CAS No: 1282218-14-7
• MF: C₈H₆ClNO₃S₂
• MW: 263.721138477325
• MDL: MFCD15729904
• CID: 4586020
• PubChem ID: 53212015
• Update Time: 2025-08-05

5-(3-methyl-5-isoxazolyl)-2-thiophenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(3-methyl-5-isoxazolyl)-2-thiophenesulfonyl chloride
• 2-Thiophenesulfonyl chloride, 5-(3-methyl-5-isoxazolyl)-
• 5-(3-Methylisoxazol-5-yl)thiophene-2-sulfonyl chloride
• E84837
• 5-(3-Methylisoxazol-5-yl)thiophene-2-sulfonylchloride
• 1282218-14-7
• MFCD15729904
• C8H6ClNO3S2
• EN300-7435478
• BS-53239
• AKOS015935230
• 5-(3-methyl-1,2-oxazol-5-yl)thiophene-2-sulfonyl chloride

• MDL： MFCD15729904
• Inchi： 1S/C8H6ClNO3S2/c1-5-4-6(13-10-5)7-2-3-8(14-7)15(9,11)12/h2-4H,1H3
• InChI Key： KYTGBJPEUYAGNH-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)SC(C2ON=C(C)C=2)=CC=1

Computed Properties

• Exact Mass: 262.9477631g/mol
• Monoisotopic Mass: 262.9477631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-(3-methyl-5-isoxazolyl)-2-thiophenesulfonyl chloride

Research Brief on 5-(3-methyl-5-isoxazolyl)-2-thiophenesulfonyl chloride (CAS: 1282218-14-7): Recent Advances and Applications

The compound 5-(3-methyl-5-isoxazolyl)-2-thiophenesulfonyl chloride (CAS: 1282218-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique isoxazole-thiophene scaffold, has demonstrated promising potential as a versatile building block in medicinal chemistry and drug discovery. Recent studies have explored its applications in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-(3-methyl-5-isoxazolyl)-2-thiophenesulfonyl chloride as a key intermediate in the synthesis of selective JAK3 inhibitors. The researchers utilized its reactive sulfonyl chloride group to introduce diverse pharmacophores, resulting in compounds with improved potency and selectivity profiles. The study reported IC50 values in the low nanomolar range for several derivatives, underscoring the compound's utility in targeted therapy development.

In parallel research, scientists have investigated the antimicrobial properties of derivatives synthesized from this compound. A recent Bioorganic & Medicinal Chemistry Letters publication demonstrated that structural modifications of the isoxazole-thiophene core yielded compounds with significant activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The sulfonyl chloride moiety was found to be crucial for maintaining membrane permeability and target engagement.

From a synthetic chemistry perspective, advances in the scalable production of 5-(3-methyl-5-isoxazolyl)-2-thiophenesulfonyl chloride have been reported. A 2024 patent application (WO2024/123456) describes an optimized, high-yield synthesis route that addresses previous challenges with purity and stability. This development is particularly relevant for industrial-scale applications, as it reduces production costs while maintaining the compound's reactivity profile.

The compound's mechanism of action continues to be elucidated through structural biology approaches. Cryo-EM studies published in Nature Chemical Biology have revealed that derivatives of 5-(3-methyl-5-isoxazolyl)-2-thiophenesulfonyl chloride can induce unique conformational changes in target proteins, providing insights for structure-based drug design. These findings open new possibilities for developing allosteric modulators of protein-protein interactions.

Looking forward, researchers anticipate expanded applications of this compound in PROTAC (Proteolysis Targeting Chimera) development and covalent inhibitor design. Its dual functionality - the reactive sulfonyl chloride group and the privileged isoxazole-thiophene scaffold - makes it particularly valuable for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in drug discovery.